Cas no 65069-55-8 ((2H-1,3-benzodioxol-5-yl)thiourea)

• Product Name: (2H-1,3-benzodioxol-5-yl)thiourea
• CAS No: 65069-55-8
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD00041216
• CID: 502703
• PubChem ID: 1471599
• Update Time: 2025-04-19

(2H-1,3-benzodioxol-5-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-1,3-benzodioxol-5-yl-
• 1-(3,4-Methylenedioxyphenyl)-2-thiourea
• 1,3-benzodioxol-5-ylthiourea
• Benzo[1,3]dioxol-5-yl-thiourea
• 3,4-Methylenedioxyphenylthiourea
• A834963
• SMR000336214
• SCHEMBL788729
• EN300-79680
• DTXSID10362989
• 1-(3,4-Methylenedioxyphenyl)-2-thiourea, AldrichCPR
• MFCD00041216
• Z291278954
• 65069-55-8
• FEDOVBDZDYIYDD-UHFFFAOYSA-N
• HMS2721M20
• 2N-008
• (1,3-dioxaindan-5-yl)thiourea
• N-(1,3-benzodioxol-5-yl)thiourea
• (2H-1,3-benzodioxol-5-yl)thiourea
• CHEMBL1344040
• AKOS009156267
• FT-0682104
• N-2H-1,3-Benzodioxol-5-ylthiourea
• MLS000763351
• 1-(Benzo[d][1,3]dioxol-5-yl)thiourea
• 1-(1,3-benzodioxol-5-yl)thiourea
• DB-018485
• 2h-1,3-benzodioxol-5-ylthiourea

• MDL： MFCD00041216
• Inchi： 1S/C8H8N2O2S/c9-8(13)10-5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2,(H3,9,10,13)
• InChI Key： FEDOVBDZDYIYDD-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 196.03100
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Density: 1.524
• Melting Point: 198 °C
• Boiling Point: 329.6 °C at 760 mmHg
• Flash Point: 153.2 °C
• Refractive Index: 1.757
• PSA: 88.60000
• LogP: 1.84410

(2H-1,3-benzodioxol-5-yl)thiourea Security Information

• HazardClass：IRRITANT